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Compound of Interest

6-(2,2,2-Trifluoroethoxy)pyridin-3-
Compound Name:
amine

cat. No.: B1268165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 6-(2,2,2-Trifluoroethoxy)pyridin-3-amine, including its molecular weight,
synthesis, and key analytical data. This document is intended to serve as a valuable resource
for researchers and professionals engaged in drug discovery and development.

Core Quantitative Data

A summary of the key quantitative data for 6-(2,2,2-Trifluoroethoxy)pyridin-3-amine is
presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C7H7F3N20 [1]
Molecular Weight 192.14 g/mol

Monoisotopic Mass 192.05104 Da [1]
Appearance Colorless to light yellow liquid [2]
Predicted XlogP 1.6 [1]
Mass Spectrometry (m/z) 193.1 [M+H]* [3]
Purity (HPLC) 97.65% [2]

Molecular Weight Calculation:

The molecular weight is calculated based on the molecular formula (C7H7FsN20) and the
atomic weights of its constituent elements:

e Carbon (C): 12.011 u

e Hydrogen (H): 1.008 u
e Fluorine (F): 18.998 u
 Nitrogen (N): 14.007 u
e Oxygen (O): 15.999 u

Calculation: (7 * 12.011) + (7 * 1.008) + (3 * 18.998) + (2 * 14.007) + (1 * 15.999) = 192.14
g/mol

Experimental Protocols
Synthesis of 6-(2,2,2-trifluoroethoxy)pyridin-3-amine[3]

A detailed experimental protocol for the synthesis of 6-(2,2,2-trifluoroethoxy)pyridin-3-amine
is outlined below.
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Step 1: Synthesis of 5-Nitro-2-(2,2,2-trifluoroethoxy)pyridine

This protocol assumes the starting material, 5-Nitro-2-(2,2,2-trifluoroethoxy)pyridine, is
obtained from a previous step (Example 108 Step 1 as cited in the source).[3]

Step 2: Synthesis of 6-(2,2,2-trifluoroethoxy)-3-pyridinamine[3]

 Dissolution: Dissolve 20.5 g of 5-Nitro-2-(2,2,2-trifluoroethoxy)pyridine in 160 mL of
methanol.

o Catalyst Addition: Add 1.96 g of 10% Palladium on activated carbon catalyst to the solution.

o Hydrogenation: Pass hydrogen gas through the solution at room temperature. The reaction
mixture is then stirred under a hydrogen atmosphere for 72 hours.

« Filtration: Upon completion of the reaction, filter the mixture using Dicalite Speed Plus. Wash
the filter cake with ethyl acetate.

o Concentration: Concentrate the filtrate under reduced pressure to remove the solvent.

« Purification: Purify the resulting residue by flash column chromatography using silica gel as
the stationary phase and a heptane/ethyl acetate gradient elution. This affords 16.49 g (91%
yield) of 6-(2,2,2-trifluoroethoxy)-3-pyridinamine as a brown liquid.[3]

Experimental Workflow

The following diagram illustrates the workflow for the synthesis of 6-(2,2,2-
trifluoroethoxy)pyridin-3-amine.
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Caption: Synthesis workflow for 6-(2,2,2-trifluoroethoxy)pyridin-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

